Cas no 1361540-41-1 (Methyl 2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)isonicotinate)

• Product Name: Methyl 2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)isonicotinate
• CAS No: 1361540-41-1
• MF: C₁₄H₇Cl₃F₃NO₂
• MW: 384.565091371536
• CID: 4967329
• Update Time: 2025-11-06

Methyl 2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)isonicotinate

• Inchi： 1S/C14H7Cl3F3NO2/c1-23-13(22)6-4-5-21-12(9(6)14(18,19)20)7-2-3-8(15)11(17)10(7)16/h2-5H,1H3
• InChI Key： MMNHMTNKPNTIBU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(C(F)(F)F)=C(C(=O)OC)C=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 382.949446 g/mol
• Monoisotopic Mass: 382.949446 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 384.6
• XLogP3: 5.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)isonicotinate

Methyl 2-(2,3,4-Trichlorophenyl)-3-(Trifluoromethyl)Isonicotinate: A Comprehensive Overview

Methyl 2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)isonicotinate, with the CAS number 1361540-41-1, is a complex organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a trichlorophenyl group and a trifluoromethyl substituent attached to an isonicotinate backbone. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers exploring its potential applications in various industries.

The synthesis of methyl 2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)isonicotinate involves a multi-step process that typically begins with the preparation of the isonicotinic acid derivative. Recent advancements in synthetic chemistry have enabled more efficient pathways for the construction of such complex molecules. For instance, researchers have employed catalytic cross-coupling reactions to assemble the trichlorophenyl and trifluoromethyl groups onto the isonicotinate framework. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

The structural features of this compound play a pivotal role in its chemical reactivity and stability. The trichlorophenyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Meanwhile, the trifluoromethyl group adds a layer of fluorine-based functionality, which is known for its high electronegativity and lipophilic characteristics. These attributes make methyl 2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)isonicotinate a promising candidate for applications in drug design and agrochemicals.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its ability to form stable complexes with metal ions has been explored in the context of developing new catalysts for organic transformations. Additionally, its unique electronic properties have been leveraged in the design of fluorescent sensors for detecting environmental pollutants. These findings underscore the versatility of methyl 2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)isonicotinate in addressing contemporary challenges in chemical research.

In terms of environmental impact, researchers have investigated the degradation pathways of this compound under various conditions. Studies suggest that it undergoes hydrolysis under alkaline conditions, yielding byproducts that are less hazardous to ecosystems. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

The integration of computational chemistry tools has further deepened our understanding of this compound's properties. Molecular modeling studies have provided insights into its conformational flexibility and interaction patterns with biological targets. These computational approaches complement experimental data and pave the way for rational design strategies in developing derivatives with enhanced functionality.

In conclusion, methyl 2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)isonicotinate stands as a testament to the ingenuity of modern chemical synthesis and its applications across diverse fields. As research continues to uncover new facets of this compound's potential, it remains at the forefront of scientific innovation.